N-mesityl-2,4,6-trimethyl-3-(N-methylmethylsulfonamido)benzenesulfonamide

• IUPAC Name: 2,4,6-trimethyl-3-[methyl(methylsulfonyl)amino]-N-(2,4,6-trimethylphenyl)benzenesulfonamide
• InChI: InChI=1S/C20H28N2O4S2/c1-12-9-13(2)18(14(3)10-12)21-28(25,26)20-16(5)11-15(4)19(17(20)6)22(7)27(8,23)24/h9-11,21H,1-8H3
• InChI Key: QALBWSMCRCFTKM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NS(=O)(=O)C2=C(C=C(C(=C2C)N(C)S(=O)(=O)C)C)C)C
• Molecular Formula: C20H28N2O4S2
• Molecular Weight: 424.6 g/mol
• CAS No.: 923689-04-7

Description

N-mesityl-2,4,6-trimethyl-3-(N-methylmethylsulfonamido)benzenesulfonamide is a useful research compound. Its molecular formula is C20H28N2O4S2 and its molecular weight is 424.57. The purity is usually 95%.
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Scientific Research Applications

Coordination Chemistry

Sulfonamide derivatives have been used to form coordination compounds with metals such as copper(II), leading to the development of complexes that exhibit unique properties, such as acting as chemical nucleases in the presence of ascorbate/H₂O₂, generating reactive oxygen species like hydroxyl and singlet oxygen-like species (Macías et al., 2006). These findings open avenues for research into the biological applications of these compounds, including DNA cleavage and potential anticancer therapies.

Electrochemical Synthesis

Silver(I) complexes of N-2-pyridyl sulfonamide ligands have been synthesized through an electrochemical procedure, showcasing the influence of steric hindrance on the structure of the resulting complexes. These compounds' characterization includes single-crystal X-ray diffraction, providing insights into their molecular structure and potential applications in catalysis and material science (Beloso et al., 2005).

Directed Ortho Metalation

The vast potential of arylsulfonamides in directed ortho metalation (DoM) methodology has been explored, highlighting their applications in heterocyclic synthesis, including the synthesis of various biologically active molecules. This research underscores the versatility of sulfonamides in organic synthesis, enabling the targeted modification of molecules for specific applications (Familoni, 2002).